[2-(3-Methoxyanilino)-2-oxoethyl] 2-(4-phenylpiperazine-1-carbonyl)benzoate

• IUPAC Name: [2-(3-methoxyanilino)-2-oxoethyl] 2-(4-phenylpiperazine-1-carbonyl)benzoate
• InChI: InChI=1S/C27H27N3O5/c1-34-22-11-7-8-20(18-22)28-25(31)19-35-27(33)24-13-6-5-12-23(24)26(32)30-16-14-29(15-17-30)21-9-3-2-4-10-21/h2-13,18H,14-17,19H2,1H3,(H,28,31)
• InChI Key: DPZDRAHWWGRNQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC(=O)C2=CC=CC=C2C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C27H27N3O5
• Molecular Weight: 473.5 g/mol

Description

[2-(3-Methoxyanilino)-2-oxoethyl] 2-(4-phenylpiperazine-1-carbonyl)benzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MPB or MPB-PEA and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPB-PEA involves its binding to dopamine D2 receptors in the brain. This binding results in the inhibition of dopamine release and can lead to decreased dopamine signaling in the brain.
Biochemical and Physiological Effects:
MPB-PEA has been shown to have various biochemical and physiological effects, including the inhibition of dopamine release, decreased locomotor activity, and decreased food intake. Additionally, MPB-PEA has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using MPB-PEA in lab experiments is its high affinity for dopamine D2 receptors, which makes it a useful tool for studying the dopamine system in the brain. However, one limitation of using MPB-PEA is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on MPB-PEA. One direction could be to further investigate its anxiolytic and antidepressant effects in animal models, as well as its potential for use in treating these disorders in humans. Another direction could be to explore its potential for use in studying the role of dopamine in addiction and other psychiatric disorders. Finally, future research could focus on developing more selective compounds that target dopamine D2 receptors with fewer off-target effects.

Synthesis Methods

The synthesis of MPB-PEA involves the reaction of 2-(3-methoxyanilino)-2-oxoacetic acid with 4-phenylpiperazine-1-carbonyl chloride in the presence of triethylamine. The resulting product is then treated with benzoic anhydride to yield MPB-PEA.

Scientific Research Applications

MPB-PEA has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have a high affinity for dopamine D2 receptors and has been used as a tool for studying the dopamine system in the brain.